molecular formula C10H16 B8668361 1-Decen-4-yne CAS No. 24948-66-1

1-Decen-4-yne

Cat. No.: B8668361
CAS No.: 24948-66-1
M. Wt: 136.23 g/mol
InChI Key: VIHLRKUNALRENO-UHFFFAOYSA-N
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Description

1-Decen-4-yne is a useful research compound. Its molecular formula is C10H16 and its molecular weight is 136.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

24948-66-1

Molecular Formula

C10H16

Molecular Weight

136.23 g/mol

IUPAC Name

dec-1-en-4-yne

InChI

InChI=1S/C10H16/c1-3-5-7-9-10-8-6-4-2/h3H,1,4-6,8,10H2,2H3

InChI Key

VIHLRKUNALRENO-UHFFFAOYSA-N

Canonical SMILES

CCCCCC#CCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of bromoethane (43.6 g, 400 mmol) in Et2O (280 ml) was added dropwise to a suspension of Mg (9.6 g, 400 mmol) in Et2O (140 ml). After 3 hours a solution of 1-heptyne (35.0 g, 360 mmol) in Et2O (140 ml) was added dropwise to the reaction medium. After 90 minutes at reflux, CuCl (1.8 g, 18.2 mmol) was added to the cold reaction mixture and after 15 minutes a solution of allyl bromide (48.4 g, 400 mmol) in Et2O (140 ml) was added dropwise. After 18 hours at reflux, the cold reaction mixture was poured onto 10% aqueous HCl (320 ml) at 0° C. The aqueous phase was extracted with Et2O, then the organic phase was washed with H2O, dried (MgSO4), concentrated and distilled through a Vigreux column (65°/15 mbar) to afford the pure desired compound (70%).
Quantity
48.4 g
Type
reactant
Reaction Step One
Name
Quantity
140 mL
Type
solvent
Reaction Step One
Name
CuCl
Quantity
1.8 g
Type
catalyst
Reaction Step One
Quantity
43.6 g
Type
reactant
Reaction Step Two
[Compound]
Name
Mg
Quantity
9.6 g
Type
reactant
Reaction Step Two
Name
Quantity
280 mL
Type
solvent
Reaction Step Two
Name
Quantity
140 mL
Type
solvent
Reaction Step Two
Quantity
35 g
Type
reactant
Reaction Step Three
Name
Quantity
140 mL
Type
solvent
Reaction Step Three
Name
Quantity
320 mL
Type
reactant
Reaction Step Four
Yield
70%

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